methyl 4-[3-(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)-2-hydroxypropoxy]benzoate

• IUPAC Name: methyl 4-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxypropoxy]benzoate
• InChI: InChI=1S/C16H20N2O6/c1-16(2)14(21)18(15(22)17-16)8-11(19)9-24-12-6-4-10(5-7-12)13(20)23-3/h4-7,11,19H,8-9H2,1-3H3,(H,17,22)
• InChI Key: VVAHNCUXZFSDJR-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CC(COC2=CC=C(C=C2)C(=O)OC)O)C
• Molecular Formula: C16H20N2O6
• Molecular Weight: 336.34 g/mol

Description

"Methyl 4-[3-(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)-2-hydroxypropoxy]benzoate" is a chemical compound with potential applications in various fields of chemistry and material science. Its unique structure allows for interesting interactions and properties.

Synthesis Analysis

The synthesis of similar complex organic compounds involves multi-step chemical reactions. For example, Zhang Qinglon (2014) discusses a novel compound synthesis using a one-pot method, highlighting the intricacies involved in synthesizing such complex molecules (Zhang Qinglon, 2014).

Molecular Structure Analysis

The molecular structure of these compounds is characterized using various techniques like IR, ESI-MS, and NMR. For instance, the study by Moser, Bertolasi, and Vaughan (2005) provides insights into the crystal structure of a similar compound, demonstrating the importance of understanding molecular configurations (Moser, Bertolasi, & Vaughan, 2005).

Chemical Reactions and Properties

The chemical reactions involving these compounds are often complex, involving multiple reactants and conditions. For example, the synthesis described by Zhang Qinglon (2014) involves various reagents and specific conditions to achieve the desired product (Zhang Qinglon, 2014).

Physical Properties Analysis

The physical properties like solubility, melting point, and crystal structure are crucial for understanding the applications of these compounds. The research by Matsunaga, Matsuzaki, and Miyajima (1990) on related compounds provides insights into their mesomorphic properties, which are essential for their potential applications (Matsunaga, Matsuzaki, & Miyajima, 1990).